N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide
Overview
Description
N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide (ETB) is a chemical compound that belongs to the class of benzamides. It has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide acts as an antagonist of the N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide receptor by binding to it and preventing the binding of endothelin-1 (ET-1), the endogenous ligand for N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide. This leads to the inhibition of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide-mediated signaling pathways, which are involved in the regulation of vascular tone, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide-mediated vasoconstriction, the inhibition of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide-mediated cell proliferation, and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide in lab experiments is its high potency and selectivity for the N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide receptor. This allows for the specific targeting of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide-mediated signaling pathways without affecting other signaling pathways. However, one of the limitations is that N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide in scientific research. One area of interest is the role of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide in the regulation of blood pressure and cardiovascular function. Another area of interest is the use of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide as a potential therapeutic target for cancer. Further studies are also needed to investigate the potential side effects of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide and to optimize its use in lab experiments.
Conclusion:
In conclusion, N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. It acts as an antagonist of the N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide receptor and has been shown to have various biochemical and physiological effects. While there are advantages and limitations to its use in lab experiments, there are several future directions for its use in scientific research.
Synthesis Methods
N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide can be synthesized by the reaction of 3-ethoxyaniline with 2-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The reaction yields N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide as a white solid with a melting point of 130-132°C.
Scientific Research Applications
N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide has been used in various scientific research applications, such as in the study of G protein-coupled receptors (GPCRs). It has been found to be a potent and selective antagonist of the endothelin receptor subtype B (N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide) and has been used to investigate the role of N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide in various physiological and pathological processes.
properties
IUPAC Name |
N-(3-ethoxyphenyl)-2-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NO2/c1-2-22-12-7-5-6-11(10-12)20-15(21)13-8-3-4-9-14(13)16(17,18)19/h3-10H,2H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOMIWUDPFMCXSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20359582 |
Source
|
| Record name | Benzamide, N-(3-ethoxyphenyl)-2-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20359582 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzamide, N-(3-ethoxyphenyl)-2-(trifluoromethyl)- | |
CAS RN |
68658-77-5 |
Source
|
| Record name | Benzamide, N-(3-ethoxyphenyl)-2-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20359582 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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